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Compound of Interest

Compound Name: 3-Cyanobenzoyl chloride

Cat. No.: B031201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 3-cyanobenzoyl chloride
(CAS No. 1711-11-1), a versatile reagent in organic synthesis and pharmaceutical

development. Due to its hazardous properties, a thorough understanding of its safety data

sheet (SDS) is crucial for safe handling in a laboratory setting. This document summarizes key

safety data, outlines a general experimental protocol for its use, and provides visual workflows

for safety and handling procedures.

Core Safety Data
The following tables summarize the essential quantitative and qualitative safety data for 3-
cyanobenzoyl chloride, compiled from various safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 1711-11-1 [1][2]

Molecular Formula C₈H₄ClNO [2]

Molecular Weight 165.58 g/mol [3]

Appearance
Off-white to light yellow solid,

crystals, or crystalline powder
[1][2]

Melting Point 38 - 44 °C (100.4 - 111.2 °F) [1]

Boiling Point
125 - 129 °C (257 - 264.2 °F)

at 11 mmHg
[1][2]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Purity ≥ 98% (GC) to 99% [2][3]

Table 2: Toxicological Information and GHS
Classification
While specific LD50 and LC50 values are not readily available in the provided SDSs, the GHS

classification indicates significant toxicity.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H314: Causes severe skin

burns and eye damage
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Signal Word: Danger[1]

Combined Hazard Statements: H302 + H312 + H332, H314

Table 3: Fire and Explosion Data
Property Value Notes

Flammability Combustible solid [4]

Suitable Extinguishing Media

Carbon dioxide, alcohol-

resistant foam, dry chemical

powder

[5]

Unsuitable Extinguishing

Media

Water may be unsuitable as it

can react with the substance.
[1]

Hazardous Combustion

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂), Hydrogen

chloride gas

[1]

Table 4: Exposure Controls and Personal Protection
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Control Parameter Recommendation

Engineering Controls

Use only under a chemical fume hood. Ensure

adequate ventilation. Eyewash stations and

safety showers should be close to the

workstation.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat. A complete suit

protecting against chemicals may be necessary

for large quantities.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate filter

(e.g., N95 dust mask or higher).

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust. Wash hands thoroughly after

handling. Keep away from incompatible

materials such as water, strong bases, and

alcohols.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Store locked up in a

corrosives area, potentially under an inert

atmosphere (e.g., nitrogen).[1][6]

Experimental Protocols
As specific experimental protocols for generating the SDS data are proprietary, this section

provides a detailed, generalized methodology for the safe handling of a hazardous chemical

like 3-cyanobenzoyl chloride in a research laboratory setting.

General Protocol for Safe Handling and Use
Preparation and Pre-Use Checklist:

Review the Safety Data Sheet thoroughly before starting any work.
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Ensure the chemical fume hood is functioning correctly.

Assemble all necessary personal protective equipment (PPE), including chemical safety

goggles, a face shield, nitrile gloves, and a flame-retardant lab coat.

Have appropriate spill containment materials (e.g., absorbent pads, neutralizer for

corrosive substances) readily available.

Prepare and label all necessary glassware and equipment.

Weighing and Dispensing:

Conduct all weighing and dispensing of 3-cyanobenzoyl chloride inside a chemical fume

hood.

Use a disposable weighing boat or a tared, sealed container to prevent contamination of

the balance.

Handle the solid with care to minimize dust generation.

Close the container tightly immediately after dispensing.

Reaction Setup and Execution:

Set up the reaction apparatus within the chemical fume hood.

Add the 3-cyanobenzoyl chloride to the reaction vessel slowly and in a controlled

manner.

If the reaction is exothermic, have a cooling bath ready.

Continuously monitor the reaction for any signs of instability.

Reaction Work-up and Product Isolation:

Quench the reaction carefully, being mindful of any potential for gas evolution or

exotherms.

Perform all extractions and purifications within the chemical fume hood.
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Handle all waste streams as hazardous.

Decontamination and Waste Disposal:

Decontaminate all glassware and equipment that came into contact with 3-cyanobenzoyl
chloride. A suitable method may involve rinsing with a solvent that can then be disposed

of as hazardous waste.

Dispose of all solid waste, including contaminated PPE and weighing boats, in a

designated hazardous waste container.

Dispose of liquid waste in an appropriate, labeled hazardous waste container. Follow all

institutional and local regulations for hazardous waste disposal.

Mandatory Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key logical and

experimental workflows for the safe handling of 3-cyanobenzoyl chloride.

Planning & Assessment Control Measures Execution & Response
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Leads to Engineering Controls
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Required for Emergency Procedures
(Spill, Exposure, Fire)

In case of failure
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Caption: Logical flow of safety precautions for handling 3-cyanobenzoyl chloride.
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Caption: General experimental workflow for safely handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of 3-
Cyanobenzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031201#3-cyanobenzoyl-chloride-safety-data-sheet-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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